Cas no 1489452-64-3 (1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid)

• Product Name: 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid
• CAS No: 1489452-64-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD21120450
• CID: 5209765
• PubChem ID: 65016863
• Update Time: 2025-06-09

1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(aminomethyl)-3-phenyl-
• 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid

• MDL： MFCD21120450
• Inchi： 1S/C12H15NO2/c13-8-12(11(14)15)6-10(7-12)9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,15)
• InChI Key： SMRGHUVEZRZCBG-UHFFFAOYSA-N
• SMILES： C1(CN)(C(O)=O)CC(C2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic Acid (CAS 1489452-64-3)

1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic acid (CAS 1489452-64-3) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This cyclobutane derivative features both an aminomethyl group and a carboxylic acid moiety, making it a versatile intermediate for drug discovery and organic synthesis. Its molecular framework, combining a phenyl-substituted cyclobutane ring with functionalized side chains, offers intriguing possibilities for modulating biological activity and physicochemical properties.

The growing interest in cyclobutane-containing compounds stems from their potential applications in medicinal chemistry. Researchers are actively exploring this compound's role in developing novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases. The presence of both amino and carboxyl functional groups allows for diverse chemical modifications, enabling the creation of targeted molecular probes and potential drug candidates.

Recent advancements in synthetic methodologies have made 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid more accessible to researchers. Modern techniques such as flow chemistry and photochemical synthesis have improved the efficiency of producing this and related cyclobutane derivatives. These developments align with current trends in green chemistry and sustainable pharmaceutical production, addressing growing concerns about environmental impact in chemical manufacturing.

From a structural perspective, the phenylcyclobutane core of this compound presents interesting conformational constraints that can influence receptor binding and metabolic stability. This characteristic has led to its investigation in the design of conformationally restricted analogs of bioactive molecules. The compound's potential as a pharmacophore building block is particularly relevant in the context of fragment-based drug discovery, an area experiencing rapid growth in pharmaceutical research.

Analytical characterization of CAS 1489452-64-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The development of robust analytical protocols for this compound reflects the broader trend toward quality-by-design approaches in chemical synthesis and pharmaceutical development.

The physicochemical properties of 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid, including its solubility profile and stability characteristics, make it suitable for various formulation approaches. These attributes are particularly important in the context of current research into improved drug delivery systems and bioavailability enhancement strategies. The compound's balanced lipophilicity, influenced by both the phenyl group and polar functional groups, contributes to its potential utility in drug design.

Ongoing research into cyclobutane-based compounds like this one is exploring their potential in addressing challenging therapeutic targets. The unique spatial arrangement of atoms in the cyclobutane ring can provide selective interactions with biological targets, offering advantages over more flexible analogs. This property aligns with current drug discovery paradigms emphasizing target selectivity and reduced off-target effects.

In the context of intellectual property, 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid represents an important scaffold for patentable chemical entities. The pharmaceutical industry continues to show strong interest in novel ring systems that can serve as the basis for proprietary drug candidates. This compound's structural features provide multiple points for diversification, making it valuable for creating patent-protected derivatives.

Safety and handling considerations for this compound follow standard laboratory protocols for amino acids and carboxylic acid derivatives. While not classified as hazardous under current regulations, proper handling procedures should always be observed. This approach reflects the increasing emphasis on laboratory safety and responsible research practices across the chemical sciences.

The commercial availability of CAS 1489452-64-3 from specialty chemical suppliers has facilitated its adoption in research programs worldwide. This accessibility supports the compound's use in high-throughput screening campaigns and combinatorial chemistry approaches, which remain important tools in modern drug discovery efforts.

Future research directions for 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylic acid may include exploration of its biological activity profile and further optimization of synthetic routes. The compound's potential applications in materials science, beyond its pharmaceutical uses, represent another interesting avenue for investigation. These diverse possibilities highlight the importance of fundamental chemical research in driving innovation across multiple disciplines.